Cas no 948551-04-0 (Ethyl 3-(trifluoromethyl)-1H-pyrazole-5-carboxylate)
948551-04-0 structure
Product Name:Ethyl 3-(trifluoromethyl)-1H-pyrazole-5-carboxylate
CAS No:948551-04-0
MF:C7H7F3N2O2
MW:208.137892007828
CID:2108851
Update Time:2023-08-04
Ethyl 3-(trifluoromethyl)-1H-pyrazole-5-carboxylate Chemical and Physical Properties
Names and Identifiers
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- ethyl 3-(trifluoromethyl)-1H-pyrazole-5-carboxylate
- 5-TRIFLUOROMETHYL-2H-PYRAZOLE-3-CARBOXYLIC ACID ETHYL ESTER
- ethyl 3-(trifluoromethyl)pyrazole-5-carboxylate
- ethyl 5-(trifluoromethyl)-1H-pyrazole-3-carboxylate
- 1H-Pyrazole-3-carboxylic acid, 5-(trifluoromethyl)-, ethyl ester
- 1H-Pyrazole-3-carboxylicacid, 5-(trifluoromethyl)-, ethyl ester
- Maybridge3_005242
- ethyl 5-(trifluoromethyl)-2H-pyrazole-3-carboxylate
- Ethyl 3-(trifluoromethyl)-1H-pyrazole-5-carboxylate
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- Inchi: 1S/C7H7F3N2O2/c1-2-14-6(13)4-3-5(12-11-4)7(8,9)10/h3H,2H2,1H3,(H,11,12)
- InChI Key: AKFFNTKRAYWFRN-UHFFFAOYSA-N
- SMILES: FC(C1=CC(C(=O)OCC)=NN1)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 220
- Topological Polar Surface Area: 55
Ethyl 3-(trifluoromethyl)-1H-pyrazole-5-carboxylate Related Literature
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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